Cas no 2034452-54-3 (N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-yl)acetamide)

• Product Name: N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-yl)acetamide
• CAS No: 2034452-54-3
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5552800
• Update Time: 2025-10-29

N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-methoxythian-4-yl)methyl]-2-naphthalen-1-ylacetamide
• N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-yl)acetamide

• Inchi： 1S/C19H23NO2S/c1-22-19(9-11-23-12-10-19)14-20-18(21)13-16-7-4-6-15-5-2-3-8-17(15)16/h2-8H,9-14H2,1H3,(H,20,21)
• InChI Key： YSCSTDYPRFRNAY-UHFFFAOYSA-N
• SMILES： C(NCC1(OC)CCSCC1)(=O)CC1=C2C(C=CC=C2)=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-yl)acetamide

N-[(4-Methoxythian-4-Yl)Methyl]-2-(Naphthalen-1-Yl)Acetamide: A Comprehensive Overview

The compound N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-yl)acetamide (CAS No. 2034452-54-3) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its versatile applications and intriguing chemical properties. Recent advancements in synthetic methodologies and computational modeling have further elucidated its structural dynamics and functional attributes, making it a subject of interest for both academic and industrial research.

Naphthalene, a key component of this compound, is a polycyclic aromatic hydrocarbon known for its stability and aromaticity. Its presence in the molecule contributes to the overall electronic properties, making it suitable for applications in optoelectronics and sensor technologies. The thiane moiety, on the other hand, introduces sulfur into the structure, enhancing the compound's reactivity and flexibility. This combination of naphthalene and thiane creates a unique platform for exploring novel chemical reactions and material properties.

Recent studies have focused on the synthesis of N-[(4-methoxythian-4-yl)methyl]-2-(naphthalen-1-y l)acetamide through optimized routes, leveraging green chemistry principles to minimize environmental impact. Researchers have employed catalytic cross-coupling reactions and microwave-assisted synthesis to achieve higher yields and better purity. These methods not only enhance the scalability of production but also align with current trends toward sustainable chemical manufacturing.

The functionalization of this compound has opened new avenues in drug discovery and materials science. Its ability to act as a ligand in metal complexes has been explored for catalytic applications, particularly in asymmetric synthesis and energy storage systems. Additionally, the compound's photophysical properties have been studied for potential use in organic light-emitting diodes (OLEDs) and fluorescent sensors.

Advanced computational techniques, such as density functional theory (DFT), have been employed to investigate the electronic structure and reactivity of N-[(4-methoxythian -4 -yl)methyl]-2-(naphthalen -1 -yl)acetamide. These studies have provided insights into its excited-state dynamics and interaction with biological systems, paving the way for its application in bioimaging and drug delivery systems.

In conclusion, N -[(4 -methoxythian -4 -yl)methyl] -2 -(naphthalen -1 -yl )acetamide (CAS No. 2034 5 5 ) stands as a testament to the ingenuity of modern chemical research. Its intricate structure, combined with cutting-edge synthetic methods and computational analysis, positions it as a promising candidate for diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both scientific advancement and industrial innovation.